Cas no 5951-49-5 (Methanone, (3,4-dihydro-2H-1-benzopyran-6-yl)(4-fluorophenyl)-)

• Product Name: Methanone, (3,4-dihydro-2H-1-benzopyran-6-yl)(4-fluorophenyl)-
• CAS No: 5951-49-5
• MF: C₁₆H₁₃FO₂
• MW: 256.271628141403
• CID: 2679704
• PubChem ID: 766913
• Update Time: 2025-04-21

Methanone, (3,4-dihydro-2H-1-benzopyran-6-yl)(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-chromen-6-yl-(4-fluorophenyl)methanone
• Oprea1_503114
• 2H-1-Benzopyran, 3,4-dihydro-6-(p-fluorobenzyl)-
• CCG-13417
• 3,4-dihydro-2H-chromen-6-yl(4-fluorophenyl)methanone
• BIM-0021629.P001
• 5951-49-5
• CBMicro_021707
• Oprea1_852769
• Methanone, (3,4-dihydro-2H-1-benzopyran-6-yl)(4-fluorophenyl)-
• AKOS000605377
• STK375015
• BRN 5564370
• Cambridge id 5951495
• 6-(4-FLUOROBENZOYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN
• 101019-03-8
• DTXCID0066161
• DTXSID70143670
• (3,4-Dihydro-2H-1-benzopyran-6-yl)(4-fluorophenyl)methanone

• Inchi： 1S/C16H13FO2/c17-14-6-3-11(4-7-14)16(18)13-5-8-15-12(10-13)2-1-9-19-15/h3-8,10H,1-2,9H2
• InChI Key： DOXPZDQZYBELDP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC2=C(C=1)CCCO2)=O

Computed Properties

• Exact Mass: 256.08995782Da
• Monoisotopic Mass: 256.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų